Cas no 1470538-38-5 (3-(2-ethoxyphenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(2-ethoxyphenyl)-2,2-dimethylpropanoic acid
• CAS No: 1470538-38-5
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6366093
• PubChem ID: 82286918
• Update Time: 2025-10-25

3-(2-ethoxyphenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenyl)-2,2-dimethylpropanoic acid
• EN300-1790810
• 1470538-38-5

• Inchi： 1S/C13H18O3/c1-4-16-11-8-6-5-7-10(11)9-13(2,3)12(14)15/h5-8H,4,9H2,1-3H3,(H,14,15)
• InChI Key： WMDYWCVNFNVROQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-ethoxyphenyl)-2,2-dimethylpropanoic acid

Research Brief on 3-(2-ethoxyphenyl)-2,2-dimethylpropanoic acid (CAS: 1470538-38-5): Recent Advances and Applications

3-(2-ethoxyphenyl)-2,2-dimethylpropanoic acid (CAS: 1470538-38-5) is a compound of growing interest in the chemical, biological, and pharmaceutical fields due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, highlighting its relevance in drug discovery and development. This research brief consolidates the latest findings and provides insights into the current state of research on this compound.

The synthesis of 3-(2-ethoxyphenyl)-2,2-dimethylpropanoic acid has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency. These improvements are critical for scaling up production for preclinical and clinical studies. The compound's structural features, including the ethoxy and dimethyl groups, contribute to its unique physicochemical properties, which are being explored for various applications.

Pharmacological studies have revealed that 3-(2-ethoxyphenyl)-2,2-dimethylpropanoic acid exhibits promising anti-inflammatory and analgesic properties. In vitro and in vivo experiments demonstrate its ability to modulate key inflammatory pathways, such as the NF-κB and COX-2 pathways. These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs. Additionally, its low toxicity profile in preliminary toxicity studies makes it a viable candidate for further investigation.

Recent research has also explored the compound's potential in treating metabolic disorders. Studies indicate that 3-(2-ethoxyphenyl)-2,2-dimethylpropanoic acid may influence lipid metabolism and glucose homeostasis, making it a candidate for addressing conditions like diabetes and obesity. Mechanistic studies are ongoing to elucidate its interactions with metabolic enzymes and receptors, providing a foundation for future therapeutic applications.

In the context of drug delivery, formulations incorporating 3-(2-ethoxyphenyl)-2,2-dimethylpropanoic acid are being developed to enhance bioavailability and target specificity. Nanoparticle-based delivery systems and prodrug strategies are among the innovative approaches being tested. These advancements aim to overcome challenges related to the compound's solubility and stability, which are critical for its clinical translation.

Despite the progress, challenges remain in fully understanding the compound's pharmacokinetics and pharmacodynamics. Further studies are needed to assess its long-term safety, efficacy, and potential drug-drug interactions. Collaborative efforts between academia and industry are essential to accelerate the development of 3-(2-ethoxyphenyl)-2,2-dimethylpropanoic acid-based therapies.

In conclusion, 3-(2-ethoxyphenyl)-2,2-dimethylpropanoic acid (CAS: 1470538-38-5) represents a promising candidate for various therapeutic applications. Its anti-inflammatory, analgesic, and metabolic properties, combined with advancements in synthesis and drug delivery, position it as a compound of significant interest in the pharmaceutical industry. Continued research and development efforts will be crucial to unlocking its full potential and bringing it closer to clinical use.